Ultrahigh-quality graphene resonators by liquid-based strain-engineering†
Nanoscale Horizons Pub Date: 2023-11-02 DOI: 10.1039/D3NH00420A
Abstract
Two-dimensional (2D) material-based nanoelectromechanical (NEM) resonators are expected to be enabling components in hybrid qubits that couple mechanical and electromagnetic degrees of freedom. However, challenges in their sensitivity and coherence time have to be overcome to realize such mechanohybrid quantum systems. We here demonstrate the potential of strain engineering to realize 2D material-based resonators with unprecedented performance. A liquid-based tension process was shown to enhance the resonance frequency and quality factor of graphene resonators six-fold. Spectroscopic and microscopic characterization reveals a surface-energy enhanced wall interaction as the origin of this effect. The response of our tensioned resonators is not limited by external loss factors and exhibits near-ideal internal losses, yielding superior resonance frequencies and quality factors to all previously reported 2D material devices. Our approach represents a powerful method of enhancing 2D NEM resonators for future quantum systems.
Recommended Literature
- [1] Formation of naproxen–polylactic acid nanoparticles from supercritical solutions and their characterization in the aerosol phase
- [2] Spectroscopic exploration of drug–protein interaction: a study highlighting the dependence of the magnetic field effect on inter-radical separation distance formed during photoinduced electron transfer
- [3] Direct electrochemistry and bioelectrocatalysis of horseradish peroxidase entrapped in a self-supporting nanoporous gold electrode: a new strategy to improve the orientation of immobilized enzymes†
- [4] Inside back cover
- [5] PPEGMEMA-based cationic copolymers designed for layer-by-layer assembly†
- [6] Activity-based protein profiling reveals that secondary-carbon-centered radicals of synthetic 1,2,4-trioxolanes are predominately responsible for modification of protein targets in malaria parasites†
- [7] Sanguinarine, a promising anticancer therapeutic: photochemical and nucleic acid binding properties
- [8] Strategically designed azolyl-carboxylate MOFs for potential humid CO2 capture†
- [9] A novel single-labeled fluorescent oligonucleotide probe for silver(i) ion detection based on the inherent quenching ability of deoxyguanosines†
- [10] Results report of apatite fission-track analysis by LA-ICP-MS and its comparison with the conventional external detector method of dating†
Journal Nameļ¼Nanoscale Horizons
Research Products
-
CAS no.: 112695-98-4
-
CAS no.: 137361-05-8
-
BenzoBthiophene-7-carbaldehyde
CAS no.: 10134-91-5
